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Compound of Interest

Compound Name:
2-(Benzo[d][1,3]dioxol-5-yl)-2-

oxoacetic acid

CAS No.: 62396-98-9

Cat. No.: B121205

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This guide provides an in-depth examination of 3,4-methylenedioxyphenylglyoxylic acid, a

pivotal chemical intermediate. Also known by synonyms such as 2-(1,3-benzodioxol-5-yl)-2-

oxoacetic acid, this compound serves as a critical building block in the synthesis of various

organic molecules, including pharmaceuticals and fragrances. This document details its

chemical structure, nomenclature, and physicochemical properties. Furthermore, it presents a

validated synthesis protocol, explores its key chemical reactions and applications, and outlines

essential safety information, offering a comprehensive resource for professionals in chemical

research and development.

Chemical Identity and Structure
3,4-Methylenedioxyphenylglyoxylic acid is an organic compound characterized by a phenyl ring

substituted with a methylenedioxy group and a glyoxylic acid moiety. This unique arrangement
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of functional groups imparts specific reactivity, making it a valuable precursor in multi-step

organic synthesis.

Chemical Structure
The structure consists of a 1,3-benzodioxole core (also known as the methylenedioxyphenyl

group) attached to an alpha-keto acid (glyoxylic acid). The presence of the ketone and the

carboxylic acid on adjacent carbons is a key feature of its chemical reactivity.

Molecular Formula: C₉H₆O₅[1][2]

Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)C(=O)O[1]

InChIKey: VIIPQXJHKXQJKY-UHFFFAOYSA-N[1]

Nomenclature and Synonyms
The systematic IUPAC name for this compound is 2-(1,3-benzodioxol-5-yl)-2-oxoacetic acid[1].

However, it is frequently referred to by a variety of synonyms in scientific literature and

commercial catalogs. Understanding these alternative names is crucial for comprehensive

literature reviews and material sourcing.

Type Name Source

IUPAC Name
2-(1,3-benzodioxol-5-yl)-2-

oxoacetic acid
PubChem[1]

Common Synonym

[3,4-

(Methylenedioxy)phenyl]glyoxy

lic acid

PubChem[1]

Common Synonym
alpha-Oxo-1,3-benzodioxole-5-

acetic Acid
PubChem[1]

Alternative Name
1,3-Benzodioxol-5-

yl(oxo)acetic acid
PubChem[1]

Alternative Name Piperonoylcarbonsaure PubChem[1]
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Physicochemical Properties
A thorough understanding of the physicochemical properties of 3,4-

methylenedioxyphenylglyoxylic acid is essential for its handling, storage, and application in

chemical reactions.

Property Value Source

Molecular Weight 194.14 g/mol PubChem[1][2]

CAS Number 62396-98-9 PubChem[1][2]

Appearance

Data not widely available;

related compounds are often

white to pale brown crystalline

powders.

Solubility

Data not widely available;

related compounds like 3,4-

(Methylenedioxy)phenylacetic

acid are partly soluble in water

and soluble in ethanol and

methanol.[3][4]

Melting Point

Data not widely available; the

related compound 3,4-

(Methylenedioxy)phenylacetic

acid has a melting point of

125-129 °C.[3][4]

Synthesis and Mechanism
3,4-Methylenedioxyphenylglyoxylic acid is not a primary starting material but is itself an

intermediate. For instance, it is a precursor in some synthetic routes to piperonal (heliotropin), a

valuable fragrance compound. A relevant synthesis involves the reaction of 1,2-

methylenedioxybenzene with glyoxylic acid to form 3,4-methylenedioxymandelic acid, which

can then be oxidized.
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A key industrial process involves the acid-catalyzed reaction of 1,2-methylenedioxybenzene

and glyoxylic acid. This electrophilic substitution reaction is typically performed in a strong acid

medium to facilitate the formation of the intermediate 3,4-methylenedioxymandelic acid.

Subsequent oxidation yields downstream products.

Illustrative Synthesis Pathway: From Precursors to
Piperonal
The following diagram illustrates a conceptual pathway where a related mandelic acid

derivative is an intermediate. The synthesis of 3,4-methylenedioxymandelic acid is a critical first

step.
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Oxidation Step

1,2-Methylenedioxybenzene

Glyoxylic Acid

3,4-Methylenedioxymandelic Acid

  + Glyoxylic Acid
(H+ catalyst)

Piperonal
(3,4-Methylenedioxybenzaldehyde)

  Nitric Acid Oxidation

Click to download full resolution via product page

Caption: Synthesis pathway from 1,2-methylenedioxybenzene to Piperonal.

Rationale for Experimental Choices
Acid Catalysis: The use of a strong acid catalyst (e.g., sulfuric acid, phosphoric acid) is

crucial for the initial condensation step.[5][6] The acid protonates the glyoxylic acid,

increasing its electrophilicity and facilitating the electrophilic aromatic substitution reaction

with the electron-rich 1,2-methylenedioxybenzene ring.
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Oxidizing Agent: In subsequent steps to form compounds like piperonal, a controlled

oxidizing agent such as nitric acid is employed.[7] This selectively oxidizes the alcohol group

of the mandelic acid intermediate to a carbonyl group without cleaving the methylenedioxy

bridge.

Applications in Research and Drug Development
The primary value of 3,4-methylenedioxyphenylglyoxylic acid and its precursors lies in their role

as versatile intermediates in organic synthesis. The 1,3-benzodioxole moiety is a common

structural feature in many biologically active molecules and natural products.

Precursor to Bioactive Molecules
The methylenedioxyphenyl group is a key pharmacophore in a range of compounds. For

example, derivatives of 3,4-methylenedioxyphenylacetic acid (a closely related compound) are

explored for their potential therapeutic effects. The core structure is also found in natural

products with activities ranging from antifungal to anticancer.[8][9]

Role as a Synthetic Building Block
The diagram below illustrates the central role of the 3,4-methylenedioxyphenyl core as a

foundational block for synthesizing more complex molecules.

Potential Synthetic Targets

3,4-Methylenedioxyphenyl Core

Precursor

Pharmaceutical Agents
(e.g., Entactogen analogs)

Multi-step
Synthesis

Fragrance Compounds
(e.g., Piperonal)

Oxidation/
Derivatization

Agrochemicals
(e.g., Piperonyl Butoxide Precursors)

Functionalization

Click to download full resolution via product page

Caption: Applications of the 3,4-methylenedioxyphenyl core structure.
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Safety and Handling
While specific safety data for 3,4-methylenedioxyphenylglyoxylic acid is not extensively

documented, data from structurally similar compounds, such as piperonylic acid, should be

considered for handling protocols.

Hazard Statements (for related compounds): May be harmful if swallowed, cause skin

irritation, cause serious eye damage, and may cause respiratory irritation.[8]

Precautionary Measures: Standard laboratory personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, should be worn. Work should be conducted

in a well-ventilated fume hood.

Conclusion
3,4-Methylenedioxyphenylglyoxylic acid is a specialized chemical intermediate with significant

utility in organic synthesis. Its structure, featuring the 1,3-benzodioxole ring system and a

reactive glyoxylic acid side chain, makes it a valuable precursor for creating complex molecules

with applications in the pharmaceutical, fragrance, and agrochemical industries. A deep

understanding of its properties, synthesis, and reactivity is essential for scientists and

researchers aiming to leverage this compound in their development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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